Cas no 68224-03-3 ((2,3-Dihydrobenzofuran-3-yl)methanol)

• Product Name: (2,3-Dihydrobenzofuran-3-yl)methanol
• CAS No: 68224-03-3
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• MDL: MFCD18451200
• CID: 393547
• PubChem ID: 11051837
• Update Time: 2025-05-20

(2,3-Dihydrobenzofuran-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2,3-Dihydrobenzofuran-3-yl)methanol
• 2,3-Dihydro-1-benzofuran-3-ylmethanol
• 3-Benzofuranmethanol, 2,3-dihydro-
• SCHEMBL2316932
• (2,3-dihydro-benzofuran-3-yl)-methanol
• (2,3-dihydro-1-benzofuran-3-yl)methanol
• AKOS013449243
• 68224-03-3
• 2,3-dihydro-benzofuran-3-yl-methanol
• J-500564
• TYALRRRJZSULDN-UHFFFAOYSA-N
• 2,3-dihydrobenzofuran-3-ylmethanol
• DB-289693

• MDL： MFCD18451200
• Inchi： 1S/C9H10O2/c10-5-7-6-11-9-4-2-1-3-8(7)9/h1-4,7,10H,5-6H2
• InChI Key： TYALRRRJZSULDN-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(CO)C1

Computed Properties

• Exact Mass: 150.0681
• Monoisotopic Mass: 150.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 251.2±19.0 °C at 760 mmHg
• Flash Point: 110.9±15.7 °C
• PSA: 29.46
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

(2,3-Dihydrobenzofuran-3-yl)methanol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on (2,3-Dihydrobenzofuran-3-yl)methanol

Introduction to (2,3-Dihydrobenzofuran-3-yl)methanol (CAS No. 68224-03-3)

(2,3-Dihydrobenzofuran-3-yl)methanol, with the CAS number 68224-03-3, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by a 2,3-dihydrobenzofuran core with a methanol substituent at the 3-position, which imparts distinct chemical and physical properties.

The chemical structure of (2,3-Dihydrobenzofuran-3-yl)methanol consists of a benzene ring fused with a furan ring, forming a dihydrobenzofuran moiety. The presence of the methanol group at the 3-position introduces hydroxyl functionality, which can participate in various chemical reactions such as esterification, etherification, and oxidation. This makes (2,3-Dihydrobenzofuran-3-yl)methanol an attractive building block for the synthesis of more complex molecules.

In the pharmaceutical industry, (2,3-Dihydrobenzofuran-3-yl)methanol has shown promise as a lead compound for drug discovery. Recent studies have explored its potential as an intermediate in the synthesis of bioactive molecules. For instance, researchers have utilized this compound to develop novel inhibitors for various enzymes and receptors. One notable application is in the development of inhibitors for protein kinases, which are key targets in cancer therapy. The hydroxyl group on the methanol substituent can be modified to enhance binding affinity and selectivity, making it a valuable scaffold for drug design.

Beyond pharmaceutical applications, (2,3-Dihydrobenzofuran-3-yl)methanol has also found use in materials science. Its unique structure and functional groups make it suitable for the synthesis of advanced materials with tailored properties. For example, it can be incorporated into polymers to improve their mechanical strength, thermal stability, and solubility. Additionally, the compound's ability to form hydrogen bonds can be exploited to design self-assembling systems with applications in nanotechnology and supramolecular chemistry.

In organic synthesis, (2,3-Dihydrobenzofuran-3-yl)methanol serves as a versatile starting material for the preparation of a wide range of compounds. Its reactivity is influenced by the presence of the hydroxyl group and the dihydrobenzofuran ring system. Researchers have developed several synthetic routes to access this compound efficiently. One common method involves the reduction of 2-hydroxybenzaldehyde followed by cyclization and methylation steps. These synthetic strategies have been optimized to achieve high yields and purity levels, making (2,3-Dihydrobenzofuran-3-yl)methanol readily available for further functionalization.

The physical properties of (2,3-Dihydrobenzofuran-3-yl)methanol are also noteworthy. It is a colorless liquid with a boiling point around 190°C and a melting point around -5°C. The compound is moderately soluble in common organic solvents such as ethanol and dichloromethane but has limited solubility in water due to its hydrophobic nature. These properties make it suitable for use in various chemical processes where solubility and volatility are important considerations.

In terms of safety and handling, while (2,3-Dihydrobenzofuran-3-yl)methanol is not classified as a hazardous substance under current regulations, standard laboratory practices should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves and safety goggles should be worn to prevent skin contact and inhalation. Additionally, it should be stored in a well-ventilated area away from sources of heat or ignition.

The environmental impact of (2,3-Dihydrobenzofuran-3-yl)methanol is another important consideration. While there is limited data available on its environmental fate and effects, it is generally considered to have low toxicity to aquatic organisms when used responsibly. However, best practices for waste disposal should be followed to minimize any potential environmental impact.

In conclusion, (2,3-Dihydrobenzofuran-3-yl)methanol (CAS No. 68224-03-3) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers working in pharmaceuticals, materials science, and organic synthesis. As ongoing research continues to uncover new applications and properties of this compound, its importance in these fields is likely to grow even further.